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Compound of Interest

Compound Name:
1-Benzoylpiperidine-4-carboxylic

acid

Cat. No.: B1266256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the

thermal stability of 1-Benzoylpiperidine-4-carboxylic acid. Due to the limited availability of

specific experimental data in the public domain for this compound, this document summarizes

known physical properties and provides a framework for its thermal analysis based on general

principles of organic compound stability.

Physicochemical Properties
A summary of the known quantitative data for 1-Benzoylpiperidine-4-carboxylic acid is

presented below. This information is crucial for understanding the compound's behavior at

elevated temperatures.

Property Value Source

Molecular Formula C₁₃H₁₅NO₃ --INVALID-LINK--[1]

Molecular Weight 233.26 g/mol --INVALID-LINK--[1]

Melting Point 144-146 °C
Not explicitly cited in search
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Thermal Stability Profile
Currently, there is a lack of publicly available, detailed experimental data from techniques such

as Thermogravimetric Analysis (TGA) or Differential Scanning Calorimetry (DSC) specifically

for 1-Benzoylpiperidine-4-carboxylic acid. Such analyses are critical for determining the

precise decomposition temperature and understanding the energetic changes that occur upon

heating.

In the absence of specific data, a general understanding of the thermal decomposition of

related structures, such as carboxylic acids, can provide insight. The thermal breakdown of

carboxylic acids can proceed through various mechanisms, including decarboxylation. The

stability of the piperidine and benzoyl functional groups will also influence the overall thermal

behavior.

Proposed Experimental Protocols for Thermal
Stability Analysis
To rigorously determine the thermal stability of 1-Benzoylpiperidine-4-carboxylic acid, the

following experimental methodologies are recommended.

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which the compound begins to decompose and to

quantify the mass loss as a function of temperature.

Methodology:

Calibrate the TGA instrument using standard reference materials.

Place a small, accurately weighed sample (typically 5-10 mg) of 1-Benzoylpiperidine-4-
carboxylic acid into a tared TGA pan (e.g., alumina or platinum).

Place the pan into the TGA furnace.

Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating

rate (e.g., 10 °C/min).
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Record the mass of the sample as a function of temperature, typically from ambient

temperature to a temperature above the expected decomposition point (e.g., 600 °C).

The resulting TGA curve (mass vs. temperature) will indicate the onset temperature of

decomposition and the percentage of mass lost at different stages.

Differential Scanning Calorimetry (DSC)
Objective: To measure the heat flow to or from the sample as a function of temperature,

identifying phase transitions such as melting and decomposition.

Methodology:

Calibrate the DSC instrument using standard reference materials (e.g., indium).

Accurately weigh a small sample (typically 2-5 mg) of 1-Benzoylpiperidine-4-carboxylic
acid into a DSC pan (e.g., aluminum).

Seal the pan and place it in the DSC cell alongside an empty reference pan.

Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,

nitrogen).

Record the differential heat flow between the sample and the reference pan as a function of

temperature.

The resulting DSC thermogram will show endothermic peaks corresponding to melting and

potentially exothermic or endothermic events associated with decomposition.

Visualizing Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive thermal analysis of

1-Benzoylpiperidine-4-carboxylic acid.
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Workflow for Thermal Stability Analysis.
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While specific experimental data on the thermal stability of 1-Benzoylpiperidine-4-carboxylic
acid is not readily available, its known melting point provides a preliminary indication of its

stability at elevated temperatures. For a comprehensive understanding, rigorous thermal

analysis using TGA and DSC is essential. The protocols and workflow outlined in this guide

provide a robust framework for researchers and drug development professionals to conduct

such an analysis, enabling a thorough characterization of the compound's thermal properties.

This information is critical for ensuring product quality, safety, and stability in pharmaceutical

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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